Cas no 95091-91-1 (N-methoxy-N-methylpyridine-3-carboxamide)

N-methoxy-N-methylpyridine-3-carboxamide structure

95091-91-1 structure

Product Name:N-methoxy-N-methylpyridine-3-carboxamide

CAS No:95091-91-1

MF:C₈H₁₀N₂O₂

MW:166.177201747894

MDL:MFCD11847417

CID:1012014

PubChem ID:10558996

Update Time:2024-10-25

N-methoxy-N-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-methoxy-N-methylnicotinamide
- N-methoxy-N-methylpyridine-3-carboxamide
- 3-Pyridinecarboxamide, N-methoxy-N-methyl-
- N - Methoxy - N - Methylpyridine - 3 - carboxaMide
- N-methyl-N-methoxy-nicotinamide
- KFEZCMOHRDCFIQ-UHFFFAOYSA-N
- 6336AC
- N-Methoxy-N-methyl-3-pyridinecarboxamide
- N-Methoxy-N-methyl-3-pyridinecarboxamide (ACI)
- F1903-0200
- SB53967
- MFCD11847417
- M3099
- AKOS008953236
- DTXCID50392487
- DTXSID50441666
- SCHEMBL434252
- CS-0044200
- DB-335377
- EN300-200428
- VDA09191
- AS-10408
- Y10185
- 95091-91-1
- SY224287
- MDL： MFCD11847417
- Inchi： 1S/C8H10N2O2/c1-10(12-2)8(11)7-4-3-5-9-6-7/h3-6H,1-2H3
- InChI Key： KFEZCMOHRDCFIQ-UHFFFAOYSA-N
- SMILES： O=C(N(C)OC)C1C=CC=NC=1

Computed Properties

Exact Mass: 166.074227566g/mol
Monoisotopic Mass: 166.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 42.4

N-methoxy-N-methylpyridine-3-carboxamide Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

N-methoxy-N-methylpyridine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029206905-5g	N-methoxy-N-methylnicotinamide	95091-91-1	95%	5g	$372.40	2023-08-31
Alichem	A029206905-10g	N-methoxy-N-methylnicotinamide	95091-91-1	95%	10g	$663.00	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M3099-1g	N-methoxy-N-methylpyridine-3-carboxamide	95091-91-1	96.0%(GC)	1g	￥390.0	2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M3099-5g	N-methoxy-N-methylpyridine-3-carboxamide	95091-91-1	96.0%(GC)	5g	￥1590.0	2022-07-29
Chemenu	CM178206-5g	N-Methoxy-N-methylnicotinamide	95091-91-1	95%	5g	$355	2021-08-05
Chemenu	CM178206-10g	N-Methoxy-N-methylnicotinamide	95091-91-1	95%	10g	$608	2021-08-05
TRC	B427480-25mg	N-methoxy-N-methylnicotinamide	95091-91-1		25mg	$ 50.00	2022-06-07
TRC	B427480-50mg	N-methoxy-N-methylnicotinamide	95091-91-1		50mg	$ 65.00	2022-06-07
TRC	B427480-250mg	N-methoxy-N-methylnicotinamide	95091-91-1		250mg	$ 185.00	2022-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N41530-10g	N-methoxy-N-methylnicotinamide	95091-91-1	95%	10g	￥2888.0	2022-04-27

N-methoxy-N-methylpyridine-3-carboxamide Production Method

Production Method 1

6638-79-5

626-55-1

95091-91-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Palladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Toluene ; 12 h, 3 bar, 105 °C

Reference

: An efficient synthesis of Weinreb amides and ketones via palladium nanoparticles on ZIF-8 catalysed carbonylative coupling

Thanh Dang, Tuan; Chen, Anqi; Majeed Seayad, Abdul, RSC Advances, 2014, 4(57), 30019-30027

Production Method 2

6638-79-5

59-67-6

95091-91-1

Reaction Conditions

1.1 Solvents: Dichloromethane ; 5 min, 0 °C
1.2 Reagents: Diisopropylethylamine ; 0 °C
1.3 Reagents: Phosphorus oxychloride ; 0 °C; 0 °C → rt; 3 h, rt; rt → 0 °C
1.4 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Facile one-pot synthesis of weinreb amides from carboxylic acids with POCL3

Lakkakula, Ravi; Roy, Arnab; Mukkanti, Khagga; Narender, Mendu, World Journal of Pharmaceutical Research, 2019, 8, 824-835

Production Method 3

10210-68-1

6638-79-5

626-55-1

95091-91-1

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Palladium diacetate , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ; 1 h, 90 °C

Reference

: One-Pot Direct Synthesis of Weinreb Amides From Aryl and Hetero Aryl Halides Using Co2(CO)8 as an Effective CO Source Under Conventional Thermal Heating

Baburajan, Poongavanam; Elango, Kuppanagounder P., Synthetic Communications, 2015, 45(4), 531-538

Production Method 4

6638-79-5

59-67-6

95091-91-1

Reaction Conditions

1.1 Reagents: Triethylamine , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 75 h, rt

Reference

: Discovery of CYT997: a structurally novel orally active microtubule targeting agent

Burns, Christopher J.; Harte, Michael F.; Bu, Xianyong; Fantino, Emmanuelle; Joffe, Max; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(16), 4639-4642

Production Method 5

1117-97-1

59-67-6

95091-91-1

Reaction Conditions

1.1 Reagents: Triethylamine , Dicyclohexylcarbodiimide Solvents: Dichloromethane

Reference

: Synthesis of nornicotine, nicotine and other functionalized derivatives using solid-supported reagents and scavengers

Baxendale, Ian R.; Brusotti, Gloria; Matsuoka, Masato; Ley, Steven V., Journal of the Chemical Society, 2002, (2), 143-154

Production Method 6

6638-79-5

20260-53-1

95091-91-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 20 min, 0 °C
1.2 0 °C → rt; 23 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water
1.4 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

: Divergent stereochemical outcomes in the insertion of donor/donor carbenes into the C-H bonds of stereogenic centers

Dishman, Sarah N.; Laconsay, Croix J.; Fettinger, James C.; Tantillo, Dean J.; Shaw, Jared T., Chemical Science, 2022, 13(4), 1030-1036

Production Method 7

13939-06-5

32848-20-7

6638-79-5

95091-91-1

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: Palladium diacetate , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ; 20 min, 120 °C

Reference

: Mo(CO)6 as a Solid CO Source in the Synthesis of Aryl/Heteroaryl Weinreb Amides under Microwave-Enhanced Condition

Ningegowda, Raghu; Bhaskaran, Savitha; Sajith, Ayyiliath M.; Aswathanarayanappa, Chandrashekar; Padusha, M. Syed Ali; et al, Australian Journal of Chemistry, 2017, 70(1), 44-51

Production Method 8

6638-79-5

20260-53-1

95091-91-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; overnight, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: One-Pot Assembly and Synthetic Applications of Geminal Acyl/Alkoxy Tetrasubstituted Allenes

Bergstrom, Benjamin D.; Toth-Williams, Garrett; Lo, Anna ; Toman, Jeffrey W.; Fettinger, James. C. ; et al, Journal of Organic Chemistry, 2022, 87(18), 12175-12181

Production Method 9

6638-79-5

59-67-6

95091-91-1

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dichloromethane ; 1 h, rt
1.2 Reagents: Triethylamine ; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, rt

Reference

: A CO2-Catalyzed Transamidation Reaction

Yang, Yang ; Liu, Jian; Kamounah, Fadhil S.; Ciancaleoni, Gianluca ; Lee, Ji-Woong, Journal of Organic Chemistry, 2021, 86(23), 16867-16881

Production Method 10

1117-97-1

59-67-6

95091-91-1

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 1 h, 90 °C; 90 °C → rt
1.2 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; 1.5 h, rt

Reference

: Gold(I)-Catalyzed Nucleophilic Allylation of Azinium Ions with Allylboronates

O'Brien, Luke; Argent, Stephen P. ; Ermanis, Kristaps ; Lam, Hon Wai, Angewandte Chemie, 2022, 61(22),

Production Method 11

6638-79-5

59-67-6

95091-91-1

Reaction Conditions

1.1 Reagents: Triethylamine , Triphosgene Solvents: Dichloromethane ; 0 °C; rt

Reference

: Direct synthesis of Weinreb amides from carboxylic acids using triphosgene

Han, Ki-Jong; Kim, Misoo, Letters in Organic Chemistry, 2007, 4(1), 20-22

Production Method 12

6638-79-5

59-67-6

95091-91-1

Reaction Conditions

1.1 Reagents: Triethylamine , 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Acetonitrile

Reference

: Observations on the DDQ oxidation of 1-acyldihydropyridines - a synthetic application

Wallace, Debra J.; Gibb, Andrew D.; Cottrell, Ian F.; Kennedy, Derek J.; Brands, Karel M. J.; et al, Synthesis, 2001, (12), 1784-1789

Production Method 13

6638-79-5

20260-53-1

95091-91-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 2 h, rt

Reference

: Preparation of pyridinylpropanoic acid derivatives as αvβ3 and αvβ5 integrin inhibitors

, World Intellectual Property Organization, , ,

Production Method 14

1117-97-1

59-67-6

95091-91-1

Reaction Conditions

1.1 Reagents: Oxalyl chloride , Diphenylcyclopropenone Solvents: Dichloromethane
1.2 Reagents: Diisopropylethylamine ; rt
1.3 Solvents: Dichloromethane ; rt

Reference

: One-pot synthesis of Weinreb amides employing 3,3-dichloro-1,2-diphenylcyclopropene (CPI-Cl) as a chlorinating agent

M, Shekharappa; Kumar L, Roopesh; Sureshbabu, Vommina V., Synthetic Communications, 2019, 49(6), 790-798

Production Method 15

6638-79-5

59-67-6

95091-91-1

Reaction Conditions

1.1 Reagents: Triethylamine , 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide ; 18 h, 90 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Synthesis and antiproliferative activity of pyridinylcarbonylpyrimidines against melanoma cell line

Ahn, Hyemi; Lee, Jun A.; Kim, Hwan; Oh, Chang-Hyun; Lee, So Ha; et al, Bulletin of the Korean Chemical Society, 2011, 32(4), 1209-1214

Production Method 16

6638-79-5

20260-53-1

95091-91-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 20 min, 0 °C
1.2 0 °C; 0 °C → rt; 23 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; neutralized, rt

Reference

: Enantioselective synthesis of isochromans and tetrahydroisoquinolines by C-H insertion of donor/donor carbenes

Nickerson, Leslie A.; Bergstrom, Benjamin D.; Gao, Mingchun; Shiue, Yuan-Shin; Laconsay, Croix J.; et al, Chemical Science, 2020, 11(2), 494-498

Production Method 17

6638-79-5

59-67-6

95091-91-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane
1.2 Reagents: Pivaloyl chloride
1.3 -
1.4 Reagents: Triethylamine

Reference

: Convenient conversion of acids to Weinreb's amides

Raghuram, T.; Vijaysaradhi, S.; Singh, Indrapal; Singh, Jaimala, Synthetic Communications, 1999, 29(18), 3215-3219

Production Method 18

6638-79-5

20260-53-1

95091-91-1

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Dichloromethane ; 0 °C; 4 h, rt

Reference

: Preparation of heterocyclic compounds with affinity to muscarinic receptors

, World Intellectual Property Organization, , ,

Production Method 19

10400-19-8

6638-79-5

95091-91-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 3 h, 0 °C; overnight, 0 °C → rt
1.2 Reagents: Water

Reference

: Analogues of Fenarimol Are Potent Inhibitors of Trypanosoma cruzi and Are Efficacious in a Murine Model of Chagas Disease

Keenan, Martine; Abbott, Michael J.; Alexander, Paul W.; Armstrong, Tanya; Best, Wayne M.; et al, Journal of Medicinal Chemistry, 2012, 55(9), 4189-4204

Production Method 20

6638-79-5

59-67-6

95091-91-1

Reaction Conditions

1.1 Reagents: Triethylamine , 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Acetonitrile ; rt; 25 °C

Reference

: Design, synthesis and biological evaluation of anti-pancreatic cancer activity of plinabulin derivatives based on the co-crystal structure

Fu, Zhangyu; Hou, Yingwei; Ji, Cunpeng; Ma, Mingxu; Tian, Zhenhua; et al, Bioorganic & Medicinal Chemistry, 2018, 26(8), 2061-2072